10.1039/C2DT30751K | Non-conventional coordination of cavity-confined metal centres†

Non-conventional coordination of cavity-confined metal centres†

Dalton Transactions Pub Date: 2012-05-18 DOI: 10.1039/C2DT30751K

Abstract

WIDEPHOS, a β-cyclodextrin cavitand bearing two introverted P(III) donor atoms, readily accommodates two converging Au–X fragments (X = Cl, Br, I). In the corresponding [(WIDEPHOS)(AuX)₂] complexes, severe steric crowding within the cavity results in one of the P–Au–X rods deviating from linearity, as revealed by an X-ray diffraction study and unusual ³¹P magnetic shielding of one of the two phosphorus signals. The cavitand ligand is also suited for hosting strained dipalladium moieties with a single chlorido bridge, thereby forming dynamic complexes in which ligand coordination to one of the metal centres occurs via an oschelating P,O-subunit.

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Journal Name：Dalton Transactions

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